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Compound of Interest

Compound Name: 2,3-DCPE

Cat. No.: B1223816 Get Quote

The term "2,3-DCPE" can refer to two distinct chemical compounds with significantly different

properties and associated risks: 2,3-Dichloro-1-propene, a highly flammable and toxic liquid,

and 2-[[3-(2,3-dichlorophenoxy)propyl]amino]-ethanol, a proapoptotic compound utilized in

cancer research. To ensure the safety of all laboratory personnel, it is imperative to first

correctly identify the specific compound being used. This guide provides essential safety and

logistical information for the handling and disposal of both substances.

Section 1: Personal Protective Equipment (PPE) for
2,3-Dichloro-1-propene
Chemical Identity:

Name: 2,3-Dichloro-1-propene

Synonyms: 2,3-Dichloropropene, 2,3-Dichloropropylene

CAS Number: 78-88-6

Primary Hazards: Highly flammable liquid and vapor, harmful if swallowed, in contact with skin,

or if inhaled. Causes severe skin and eye irritation, and may cause respiratory irritation and

genetic defects.[1]

Recommended Personal Protective Equipment
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A comprehensive approach to personal protection is critical when handling 2,3-Dichloro-1-

propene. The following table summarizes the required PPE.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

signs of degradation or

puncture.

Eyes/Face
Safety glasses with side

shields and a face shield

Provides protection against

splashes and vapors. A face

shield offers an additional layer

of protection for the entire

face.

Respiratory
Full-face respirator with

appropriate cartridges

A type ABEK (EN14387)

respirator filter is

recommended to protect

against organic vapors, and

acidic and basic gases. Use in

a well-ventilated area,

preferably within a chemical

fume hood.

Body
Chemical-resistant apron or

lab coat

Provides a barrier against

accidental spills and splashes.

Feet Closed-toe shoes
Protects feet from spills and

falling objects.

Handling and Storage Protocols
Operational Plan:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Read and understand the Safety Data Sheet (SDS).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Location: All handling of 2,3-Dichloro-1-propene should be conducted in a well-ventilated

area, preferably inside a certified chemical fume hood.

Dispensing: Use only spark-proof tools and equipment to prevent ignition of flammable

vapors. Ground all containers and receiving equipment to prevent static discharge.

Spill Management: Have a spill kit readily available. For small spills, absorb with an inert

material (e.g., sand, vermiculite) and place in a sealed container for disposal. For large spills,

evacuate the area and contact emergency services.

Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, and open flames.

Keep in a designated flammables storage cabinet.

Incompatible with strong oxidizing agents.

Disposal Plan
Contaminated materials and waste containing 2,3-Dichloro-1-propene must be treated as

hazardous waste.

Waste Collection: Collect all waste, including contaminated PPE and spill cleanup materials,

in a clearly labeled, sealed, and chemical-resistant container.

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name "2,3-Dichloro-1-propene".

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal company. Do not dispose of down the

drain or in regular trash.

Section 2: Personal Protective Equipment (PPE) for
2,3-DCPE (hydrochloride)
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Chemical Identity:

Name: 2-[[3-(2,3-dichlorophenoxy)propyl]amino]-ethanol hydrochloride

CAS Number: 1009555-55-8

Primary Use: A proapoptotic compound used in cancer research to induce apoptosis in

cancer cells.

Primary Hazards: As a bioactive compound that induces apoptosis (programmed cell death),

the primary risk is associated with its pharmacological effects. Inhalation, ingestion, or skin

contact could have unintended biological effects.

Recommended Personal Protective Equipment
Standard laboratory PPE for handling biologically active or potentially hazardous compounds is

required.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Disposable nitrile gloves

Protects against skin contact.

Change gloves immediately if

contaminated.

Eyes
Safety glasses with side

shields

Protects eyes from accidental

splashes of solutions.

Respiratory
Not generally required for

small quantities

Handle in a well-ventilated

area. If weighing powder or

creating aerosols, a fume hood

or a respirator may be

necessary.

Body Lab coat
Protects clothing and skin from

contamination.

Feet Closed-toe shoes
Standard laboratory practice

for foot protection.
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Experimental Workflow for Handling 2,3-DCPE
(hydrochloride)
The following diagram outlines a typical workflow for preparing a solution of 2,3-DCPE for in

vitro experiments.
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Preparation

Solubilization

Experimentation

Disposal

Don appropriate PPE

Weigh 2,3-DCPE powder in a fume hood

Add appropriate solvent (e.g., DMSO)

Vortex to dissolve

Filter sterilize if necessary

Dilute to final concentration in cell culture media

Treat cells

Collect all contaminated materials

Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Workflow for preparing and using 2,3-DCPE (hydrochloride).
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Disposal Plan
Waste generated from experiments with 2,3-DCPE (hydrochloride) should be handled with

care.

Waste Collection: All contaminated materials, including pipette tips, tubes, and cell culture

media containing the compound, should be collected in a designated hazardous waste

container.

Labeling: The container should be clearly labeled as "Hazardous Waste" and include the

chemical name "2,3-DCPE (hydrochloride)".

Disposal: Dispose of the waste through your institution's EHS office. Due to its biological

activity, it may require specific disposal protocols, such as incineration.

By correctly identifying the specific "2,3-DCPE" compound and adhering to the appropriate

safety protocols, researchers can minimize risks and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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